Phenazopyridine Phenazopyridine Phenazopyridine is a synthetic pyridine derivative anesthetic, Phenazopyridine is used as a local anesthetic in urinary tract disorders to relieve pain of lower urinary-tract irritation, as in cystitis, urethritis or prostatitis. Compatible with relief of pain and discomfort in antibacterial therapy, its use is limited however due to toxicity (primarily blood disorders) and potential carcinogenicity. (NCI04)
Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and an azo compound. It is a conjugate base of a phenazopyridine(1+).
Phenazopyridine, also known as Pyridium, is a urinary tract analgesic used for the short-term management of urinary tract irritation and its associated unpleasant symptoms such as burning and pain during urination. In the USA, this drug was previously marked by Roche but has been discontinued by the FDA. It is still used in various parts of the world. Ingestion of phenazopyridine is found to change the appearance of the urine by imparting an orange or red color, as it is considered an azo dye.
Brand Name: Vulcanchem
CAS No.: 94-78-0
VCID: VC0135373
InChI: InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)
SMILES: C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Molecular Formula: C11H11N5
Molecular Weight: 213.24 g/mol

Phenazopyridine

CAS No.: 94-78-0

Reference Standards

VCID: VC0135373

Molecular Formula: C11H11N5

Molecular Weight: 213.24 g/mol

Phenazopyridine - 94-78-0

CAS No. 94-78-0
Product Name Phenazopyridine
Molecular Formula C11H11N5
Molecular Weight 213.24 g/mol
IUPAC Name 3-phenyldiazenylpyridine-2,6-diamine
Standard InChI InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)
Standard InChIKey QPFYXYFORQJZEC-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Canonical SMILES C1=CC=C(C=C1)N=NC2=C(N=C(C=C2)N)N
Boiling Point 442.3 ºC
Colorform BROWNISH-YELLOW CRYSTALS
Melting Point 139
139.0 °C
139 °C
Description Phenazopyridine is a synthetic pyridine derivative anesthetic, Phenazopyridine is used as a local anesthetic in urinary tract disorders to relieve pain of lower urinary-tract irritation, as in cystitis, urethritis or prostatitis. Compatible with relief of pain and discomfort in antibacterial therapy, its use is limited however due to toxicity (primarily blood disorders) and potential carcinogenicity. (NCI04)
Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and an azo compound. It is a conjugate base of a phenazopyridine(1+).
Phenazopyridine, also known as Pyridium, is a urinary tract analgesic used for the short-term management of urinary tract irritation and its associated unpleasant symptoms such as burning and pain during urination. In the USA, this drug was previously marked by Roche but has been discontinued by the FDA. It is still used in various parts of the world. Ingestion of phenazopyridine is found to change the appearance of the urine by imparting an orange or red color, as it is considered an azo dye.
Shelf Life WILL PRECIPITATE OUT OF 2% SOLN AT 25 °C AFTER ABOUT 2 DAYS, & OUT OF 1% SOLN ONLY AFTER MONTHS /PHENAZOPYRIDINE HYDROCHLORIDE/
Synonyms Azo Dine
Azo Gesic
Azo Natural
Azo Standard
Azo-Dine
Azo-Gesic
Azo-Natural
Azo-Standard
AzoDine
AzoGesic
AzoNatural
AzoStandard
Baridium
Geridium
Hydrochloride, Phenazopyridine
Phenazo
Phenazopyridine
Phenazopyridine Hydrochloride
Prodium
Pyridiate
Pyridium
Re Azo
Re-Azo
ReAzo
Urogesic
UTI Relief
PubChem Compound 4756
Last Modified Nov 12 2021
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